Cas no 1346150-92-2 ((2Z)-6-hydroxy-2-[(1H-indol-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one)
(2Z)-6-hydroxy-2-[(1H-indol-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties
Names and Identifiers
-
- (2z)-6-hydroxy-2-(1H-indol-3-ylmethylene)-1-benzofuran-3(2H)-one
- (2Z)-6-hydroxy-2-(1H-indol-3-ylmethylidene)-1-benzofuran-3-one
- (2Z)-6-Hydroxy-2-[(1H-indol-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one
- AKOS BBS-00006156
- 3(2H)-Benzofuranone, 6-hydroxy-2-(1H-indol-3-ylmethylene)-, (2Z)-
- (2Z)-6-hydroxy-2-[(1H-indol-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one
-
- MDL: MFCD05676254
- Inchi: 1S/C17H11NO3/c19-11-5-6-13-15(8-11)21-16(17(13)20)7-10-9-18-14-4-2-1-3-12(10)14/h1-9,18-19H/b16-7-
- InChI Key: DJDXGMDUEUZCMA-APSNUPSMSA-N
- SMILES: O1C2=CC(O)=CC=C2C(=O)/C/1=C/C1C2=C(NC=1)C=CC=C2
(2Z)-6-hydroxy-2-[(1H-indol-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| OTAVAchemicals | 1106568-100MG |
(2Z)-6-hydroxy-2-[(1H-indol-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one |
1346150-92-2 | 95% | 100MG |
$200 | 2023-06-25 | |
| OTAVAchemicals | 1106568-250MG |
(2Z)-6-hydroxy-2-[(1H-indol-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one |
1346150-92-2 | 95% | 250MG |
$300 | 2023-06-25 | |
| OTAVAchemicals | 1106568-500MG |
(2Z)-6-hydroxy-2-[(1H-indol-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one |
1346150-92-2 | 95% | 500MG |
$450 | 2023-06-25 | |
| OTAVAchemicals | 1106568-1G |
(2Z)-6-hydroxy-2-[(1H-indol-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one |
1346150-92-2 | 95% | 1G |
$500 | 2023-06-25 | |
| Life Chemicals | F3385-2043-2μmol |
(2Z)-6-hydroxy-2-[(1H-indol-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one |
1346150-92-2 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2043-5μmol |
(2Z)-6-hydroxy-2-[(1H-indol-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one |
1346150-92-2 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2043-10μmol |
(2Z)-6-hydroxy-2-[(1H-indol-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one |
1346150-92-2 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2043-20μmol |
(2Z)-6-hydroxy-2-[(1H-indol-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one |
1346150-92-2 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3385-2043-1mg |
(2Z)-6-hydroxy-2-[(1H-indol-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one |
1346150-92-2 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2043-2mg |
(2Z)-6-hydroxy-2-[(1H-indol-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one |
1346150-92-2 | 2mg |
$59.0 | 2023-09-11 |
(2Z)-6-hydroxy-2-[(1H-indol-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on (2Z)-6-hydroxy-2-[(1H-indol-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one
Introduction to (2Z)-6-hydroxy-2-[(1H-indol-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one (CAS No. 1346150-92-2)
Compound with the chemical name (2Z)-6-hydroxy-2-[(1H-indol-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one (CAS No. 1346150-92-2) represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The compound belongs to a class of heterocyclic scaffolds that have been extensively studied for their potential therapeutic applications. In this detailed introduction, we will explore the chemical properties, synthetic pathways, and most notably, the latest research findings associated with this compound.
The molecular structure of (2Z)-6-hydroxy-2-[(1H-indol-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one is characterized by a benzofuran core appended with an indole moiety. This combination of functional groups creates a versatile platform for further chemical modifications and biological evaluations. The presence of a double bond at the 2Z position contributes to the molecule's reactivity and potential for forming various chemical interactions. The hydroxyl group at the 6-position and the chalcone-like structure formed by the indole-methylidene moiety further enhance its pharmacological profile.
Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for this compound. The synthesis typically involves multi-step reactions starting from readily available precursors. Key steps include condensation reactions to form the chalcone core, followed by cyclization to establish the benzofuran ring system. The introduction of the indole group is often achieved through palladium-catalyzed cross-coupling reactions, which provide excellent regioselectivity and yield. These synthetic strategies have been optimized to ensure high purity and scalability, making it feasible for large-scale pharmaceutical applications.
The biological activity of (2Z)-6-hydroxy-2-[(1H-indol-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one has been extensively evaluated in various in vitro and in vivo models. Studies have highlighted its potential as an anti-inflammatory agent, with mechanisms that involve modulation of key inflammatory pathways such as NFκB and MAPK. The indole moiety, in particular, has been shown to interact with aryl hydrocarbon receptors (AhR), which play a crucial role in immune regulation and tissue homeostasis.
Moreover, preliminary pharmacokinetic studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its solubility in both water and organic solvents enhances its bioavailability and allows for formulation flexibility in drug development. The metabolic stability of (2Z)-6-hydroxy-2-[(1H-indol-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one suggests that it may have a prolonged half-life in vivo, potentially increasing its therapeutic efficacy.
In clinical settings, the compound is being investigated for its potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Preclinical trials have demonstrated significant reductions in inflammatory markers and histological evidence of reduced tissue damage in animal models. These findings are particularly promising given the increasing prevalence of chronic inflammatory conditions worldwide.
The role of natural product-inspired scaffolds like benzofurans and indoles in drug discovery cannot be overstated. These molecules often exhibit a rich pharmacological profile due to their complex structural features. The synthesis of derivatives of (2Z)-6-hydroxy-2-[(1H-indol-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one has opened up new avenues for exploring structure-function relationships and identifying novel lead compounds.
The integration of computational chemistry techniques has further accelerated the discovery process for this compound. Molecular modeling studies have provided insights into its binding interactions with target proteins, helping to rationalize its biological activity. These computational approaches are complemented by experimental validations through X-ray crystallography and NMR spectroscopy, ensuring a comprehensive understanding of its molecular behavior.
The future directions for research on (2Z)-6-hydroxy-2-[(1H-indol-3-yli)methylidene]-2,3-dihydro-benzofuranone include exploring its potential as an anticancer agent. Preliminary data suggest that it may inhibit the growth of certain cancer cell lines by inducing apoptosis and inhibiting proliferation-related signaling pathways. Further investigation into its mechanism of action could lead to the development of novel therapeutic strategies against cancer.
In conclusion, (CAS No: 1346150) holds significant promise as a versatile pharmacophore with applications spanning multiple therapeutic areas. Its unique structural features combined with favorable pharmacokinetic properties make it an attractive candidate for further development into novel drugs. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to make substantial contributions to modern medicine.
1346150-92-2 ((2Z)-6-hydroxy-2-[(1H-indol-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)